Cas no 182067-64-7 (Benzoic acid,4-amino-2-ethoxy-3-hydroxy-, methyl ester)

• Product Name: Benzoic acid,4-amino-2-ethoxy-3-hydroxy-, methyl ester
• CAS No: 182067-64-7
• MF: C₁₀H₁₃NO₄
• MW: 211.214523077011
• CID: 113773
• PubChem ID: 10560440
• Update Time: 2025-04-18

Benzoic acid,4-amino-2-ethoxy-3-hydroxy-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,4-amino-2-ethoxy-3-hydroxy-, methyl ester
• Benzoic acid, 4-amino-2-ethoxy-3-hydroxy-, methyl ester (9CI)
• Benzoic acid,4-amino-2-ethoxy-3-hydroxy-,methyl ester(9ci)
• 182067-64-7
• Methyl 4-amino-2-ethoxy-3-hydroxybenzoate

• Inchi： 1S/C10H13NO4/c1-3-15-9-6(10(13)14-2)4-5-7(11)8(9)12/h4-5,12H,3,11H2,1-2H3
• InChI Key： YTBRAWSQPXNDME-UHFFFAOYSA-N
• SMILES： O(CC)C1C(=C(C=CC=1C(=O)OC)N)O

Computed Properties

• Exact Mass: 211.08449
• Monoisotopic Mass: 211.08445790g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 81.8Ų

Experimental Properties

• PSA: 81.78